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CID 16406488 CID 16406488
Brand Name: Vulcanchem
CAS No.: 956975-61-4
VCID: VC0357773
InChI: InChI=1S/C31H29N3O3/c1-17-10-12-20(13-11-17)27(35)25-24-9-6-14-34(24)31(22-16-18(2)15-19(3)26(22)33-29(31)37)30(25)21-7-4-5-8-23(21)32-28(30)36/h4-5,7-8,10-13,15-16,24-25H,6,9,14H2,1-3H3,(H,32,36)(H,33,37)/t24-,25+,30-,31-/m1/s1
SMILES: CC1=CC=C(C=C1)C(=O)C2C3CCCN3C4(C25C6=CC=CC=C6NC5=O)C7=CC(=CC(=C7NC4=O)C)C
Molecular Formula: C31H29N3O3
Molecular Weight: 491.6g/mol

CID 16406488

CAS No.: 956975-61-4

Main Products

VCID: VC0357773

Molecular Formula: C31H29N3O3

Molecular Weight: 491.6g/mol

CID 16406488 - 956975-61-4

CAS No. 956975-61-4
Product Name CID 16406488
Molecular Formula C31H29N3O3
Molecular Weight 491.6g/mol
Standard InChI InChI=1S/C31H29N3O3/c1-17-10-12-20(13-11-17)27(35)25-24-9-6-14-34(24)31(22-16-18(2)15-19(3)26(22)33-29(31)37)30(25)21-7-4-5-8-23(21)32-28(30)36/h4-5,7-8,10-13,15-16,24-25H,6,9,14H2,1-3H3,(H,32,36)(H,33,37)/t24-,25+,30-,31-/m1/s1
Standard InChIKey NWZOJQQDEHLRJJ-RMDVPPNSSA-N
Isomeric SMILES CC1=CC=C(C=C1)C(=O)[C@@H]2[C@H]3CCCN3[C@]4([C@]25C6=CC=CC=C6NC5=O)C7=CC(=CC(=C7NC4=O)C)C
SMILES CC1=CC=C(C=C1)C(=O)C2C3CCCN3C4(C25C6=CC=CC=C6NC5=O)C7=CC(=CC(=C7NC4=O)C)C
Canonical SMILES CC1=CC=C(C=C1)C(=O)C2C3CCCN3C4(C25C6=CC=CC=C6NC5=O)C7=CC(=CC(=C7NC4=O)C)C
PubChem Compound 16406488
Last Modified Nov 12 2021
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